Cas no 2137729-27-0 (7-Bromo-2-(butan-2-yl)quinolin-3-ol)

• Product Name: 7-Bromo-2-(butan-2-yl)quinolin-3-ol
• CAS No: 2137729-27-0
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• CID: 6186570
• PubChem ID: 165464742
• Update Time: 2025-06-14

7-Bromo-2-(butan-2-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137729-27-0
• EN300-801226
• 7-bromo-2-(butan-2-yl)quinolin-3-ol
• 7-Bromo-2-(butan-2-yl)quinolin-3-ol

• Inchi： 1S/C13H14BrNO/c1-3-8(2)13-12(16)6-9-4-5-10(14)7-11(9)15-13/h4-8,16H,3H2,1-2H3
• InChI Key： MIXATINRUHKDRB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(C(C)CC)=NC=2C=1)O

Computed Properties

• Exact Mass: 279.02588g/mol
• Monoisotopic Mass: 279.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 33.1Ų

Additional information on 7-Bromo-2-(butan-2-yl)quinolin-3-ol

Comprehensive Overview of 7-Bromo-2-(butan-2-yl)quinolin-3-ol (CAS No. 2137729-27-0): Properties, Applications, and Industry Insights

7-Bromo-2-(butan-2-yl)quinolin-3-ol (CAS No. 2137729-27-0) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and functional versatility. This compound belongs to the halogenated quinoline family, characterized by a bromine substituent at the 7-position and a butan-2-yl group at the 2-position of the quinoline core. Its molecular formula, C₁₃H₁₄BrNO, and molecular weight of 280.16 g/mol make it a promising candidate for drug discovery and material science applications.

The growing interest in 7-Bromo-2-(butan-2-yl)quinolin-3-ol aligns with the surge in demand for heterocyclic compounds in modern chemistry. Researchers are actively exploring its potential as a building block for synthesizing more complex molecules, particularly in the development of antimicrobial agents and fluorescence probes. Its brominated quinoline structure offers excellent reactivity for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in medicinal chemistry.

One of the most searched questions regarding this compound is: "What are the applications of 7-Bromo-2-(butan-2-yl)quinolin-3-ol in drug development?" Recent studies suggest its scaffold exhibits notable bioactivity, particularly in targeting enzyme inhibition and receptor modulation. The bromine atom enhances its binding affinity to biological targets, while the hydroxyl group at the 3-position facilitates hydrogen bonding interactions. These properties make it a valuable intermediate for designing kinase inhibitors and anti-inflammatory compounds.

In the context of green chemistry, 7-Bromo-2-(butan-2-yl)quinolin-3-ol has been investigated for its compatibility with sustainable synthesis methods. Industry trends show a shift toward catalyst-free reactions and microwave-assisted synthesis to improve yield and reduce environmental impact. This aligns with the broader focus on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

Another frequently asked question is: "How does 7-Bromo-2-(butan-2-yl)quinolin-3-ol compare to other quinoline derivatives?" Compared to non-halogenated analogs, this compound demonstrates superior electron-withdrawing properties, which are critical for tuning photophysical behavior in optoelectronic materials. Its stability under ambient conditions also makes it preferable for long-term storage and transportation.

The compound’s spectroscopic properties (e.g., UV-Vis absorption maxima near 320 nm) have sparked interest in analytical chemistry applications. Laboratories utilize it as a chromatographic reference standard due to its well-defined retention characteristics in HPLC and GC-MS analyses. Additionally, its fluorescence emission profile is being explored for bioimaging and sensor development.

From a commercial perspective, 7-Bromo-2-(butan-2-yl)quinolin-3-ol is classified as a high-value intermediate, with suppliers emphasizing >98% purity grades to meet pharmaceutical standards. Pricing trends reflect its niche status, with bulk procurement strategies gaining traction among contract research organizations (CROs) and academic institutions.

Future research directions may focus on optimizing its structure-activity relationships (SAR) for targeted therapies, particularly in oncology and neurology. As the demand for personalized medicine grows, derivatives of this compound could play a pivotal role in small-molecule drug design. Its compatibility with combinatorial chemistry techniques further enhances its appeal for high-throughput screening.

In summary, 7-Bromo-2-(butan-2-yl)quinolin-3-ol (CAS No. 2137729-27-0) represents a multifaceted compound with expanding relevance across life sciences and advanced materials. Its synthesis, properties, and applications continue to inspire innovation, addressing key challenges in modern chemistry and biotechnology.